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Compound of Interest

Compound Name: Pivaloyl chloride

Cat. No.: B042358

Essential Guide to Handling Pivaloyl Chloride

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the safe handling of Pivaloyl Chloride in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals.

Chemical Safety Profile

Pivaloyl chloride (also known as Trimethylacetyl chloride) is a highly flammable, corrosive,
and toxic liquid that reacts violently with water.[1][2] It is harmful if swallowed and fatal if
inhaled.[1][3] Contact with the substance can cause severe burns to the skin and eyes.[1][4] Its
vapor can form explosive mixtures with air and may travel to an ignition source and flash back.

[4115]

Quantitative Safety Data
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Property Value Source
Flash Point 14°C/57.2 °F [5]
Lower Explosion Limit 1.9% [5]
Upper Explosion Limit 7.4% [5]
Auto-ignition Temperature 455 °C /851 °F [5]
DOT Hazard Class 6.1 (Poisonous Material) [6]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The type of protective
equipment must be selected based on the concentration and amount of the dangerous
substance at the specific workplace.[7]
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Body Area

Required PPE

Specifications

Eyes/Face

Safety Goggles & Face Shield

Use tightly sealing safety
goggles conforming to EN 166
(EVU) or NIOSH (US) and a
face protection shield.[4][5]

Skin

Chemical-Resistant Gloves

Handle with inspected,
chemical-impermeable gloves
(e.g., PVC, Polyethylene, or
Rubber).[2][4] Use proper
glove removal technique.[7]

Protective Clothing

Wear a flame-retardant,
antistatic, and chemical-
resistant suit or overalls.[4][7]
Safety footwear is also

required.[2]

Respiratory

Respirator

If exposure limits are exceeded
or in case of inadequate
ventilation, use a full-face
respirator or a self-contained

breathing apparatus (SCBA).
[31[41[7]

Operational Plan: Handling and Storage

All handling of Pivaloyl Chloride must occur in a well-ventilated area, preferably within a

chemical fume hood.[4][5]

Preparation and Handling:

e Ventilation: Ensure the work area, such as a chemical fume hood, is operational and

provides adequate ventilation.[4][5]

 Ignition Sources: Remove all sources of ignition, including heat, sparks, open flames, and

hot surfaces.[3][7] Use non-sparking tools and explosion-proof equipment.[3][4]
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3]

e Personal Contact: Limit all unnecessary personal contact and wear the appropriate PPE.[2]
Do not eat, drink, or smoke in the handling area.[3][4]

e Dispensing: When dispensing, do so carefully to avoid the formation of mists or vapors.[4]
Storage:

o Store containers in a dry, cool, and well-ventilated place, away from incompatible materials
like metals.[3][4]

o Keep containers tightly closed.[7] If a container has been opened, it must be carefully
resealed and kept upright.[7]

o Store in a designated corrosives and flammables area.[5]

o Protect containers from physical damage and check regularly for leaks.[2]
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Caption: A workflow for the safe handling of Pivaloyl Chloride.
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Emergency Plans

Accidental Release or Spill:

Evacuate: Immediately evacuate personnel to a safe, upwind area.[4]
« Ignition Sources: Remove all ignition sources.[2]
e Ventilate: Ensure the area is well-ventilated.[4]

o Containment: For minor spills, contain and absorb with an inert material like vermiculite or
sand.[2] Do not use water.[2] For major spills, alert the fire brigade and contain the spill with
dikes or absorbents to prevent entry into drains or waterways.[2]

e Cleanup: Collect residue and place it in a suitable, closed, and labeled container for
disposal.[2][4]

o Decontaminate: After cleanup, decontaminate and launder all protective clothing before
reuse.[2]

First Aid Measures: Immediate medical attention is required in all cases of exposure.[3]

 Inhalation: Move the victim to fresh air immediately.[4] If breathing is difficult, administer
oxygen.[1] Get emergency medical help immediately.[4]

o Skin Contact: Take off all contaminated clothing immediately.[4] Flush the skin and hair with
running water for at least 20 minutes.[2][6]

o Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do, and continue rinsing.[1] Transport to a hospital without
delay.[2]

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[4] Call a poison center or
doctor immediately.[3]
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Emergency Response for Pivaloyl Chloride Exposure
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Caption: Emergency first aid procedures for Pivaloyl Chloride exposure.
Fire Fighting and Disposal
Fire Fighting:

e Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (CO2).[1][3] A fine water spray can be used to control the fire and cool adjacent
areas, but do not spray water directly onto liquid pools as it may react violently.[2]
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e Hazards: Pivaloyl chloride is highly flammable and vapors can form explosive mixtures with
air.[1] Containers may explode when heated.[5] Fire will produce irritating, corrosive, and
toxic gases like carbon oxides, phosgene, and hydrogen chloride gas.[4][5]

» Protective Actions: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[3][5] Fight the fire from a maximum distance or a protected location.[3][4]

Disposal Plan:

o Waste Collection: Collect chemical residues and contaminated materials in suitable, closed,
and properly labeled containers for flammable waste.[2][4]

» Environmental Precaution: Do not let the product enter drains or the environment.[7]
Discharge into the environment must be avoided.[4]

o Disposal Regulations: Dispose of all waste contents and containers at an authorized site in
accordance with local, state, and federal regulations.[3] Disposal must be handled by a
licensed collector.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Pivaloyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042358#personal-protective-equipment-for-handling-
pivaloyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b042358#personal-protective-equipment-for-handling-pivaloyl-chloride
https://www.benchchem.com/product/b042358#personal-protective-equipment-for-handling-pivaloyl-chloride
https://www.benchchem.com/product/b042358#personal-protective-equipment-for-handling-pivaloyl-chloride
https://www.benchchem.com/product/b042358#personal-protective-equipment-for-handling-pivaloyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

